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Compound of Interest

2-(Methoxymethyl)-4-(pyridin-2-
Compound Name:

yl)morpholine
CAS No.: 1424464-95-8
Cat. No.: B2649447

Get Quote

Abstract & Strategic Overview

The scaffold 2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine represents a "privileged
structure" in medicinal chemistry, frequently serving as a core pharmacophore in Orexin
receptor antagonists, Substance P antagonists, and various kinase inhibitors.

The synthesis of this molecule hinges on two critical structural decisions:

» The Morpholine Core: Establishing the 2-methoxymethyl substitution, often requiring specific
stereochemistry.[1]

e The C-N Bond Formation: Coupling the steric secondary amine (morpholine) to the electron-
deficient pyridine ring.[1]

This guide prioritizes a convergent synthetic strategy. Rather than building the morpholine ring
on the pyridine amine (which is prone to side reactions), we recommend synthesizing or
sourcing the 2-(methoxymethyl)morpholine core first, followed by a high-fidelity N-arylation.
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Retrosynthetic Logic (Decision Tree)

The choice of reagents for the final coupling depends on the available electrophile and lab
capabilities (metal-free vs. catalytic).

Target:
2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine

Disconnection:
N-C Bond Break

7
7

_-~"Option 1 “~.Option 2

N

Nucleophile:
2-(Methoxymethyl)morpholine
(Chiral or Racemic)

N

Electrophile A: Electrophile B:

2-Fluoropyridine 2-Bromopyridine
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Reagents: DMSO/t-AmylOH, Base Reagents: Pd(OAc)2, BINAP, NaOtBu
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Caption: Retrosynthetic analysis illustrating the two primary routes for N-arylation based on
electrophile availability.

Critical Reagents & Selection Logic
A. The Nucleophile: 2-(Methoxymethyl)morpholine

o Commercial Availability: widely available as both racemate (CAS: 135325-37-8) and
enantiopure forms (e.g., (2S)-isomer CAS: 157791-21-4).

 In-House Synthesis Reagents:

o Precursors: Epichlorohydrin (or Glycidyl methyl ether) + 2-Aminoethyl hydrogen sulfate.[1]
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o Base: Sodium Hydroxide (NaOH).[1][2][3]
o Solvent: Methanol/Water.[1][4]

o Mechanism:[1][3][4][5][6][7] Intramolecular cyclization of the amino-alcohol derivative.[1]

B. The Electrophile & Coupling System

We present two validated reagent sets. Set A is preferred for scale-up due to lower cost and
easier purification (no heavy metals). Set B is preferred for small-scale discovery where yield
reliability is paramount.[1]

Reagent Set A: Nucleophilic Aromatic Substitution (SnAr)[6]
o Substrate:2-Fluoropyridine.[1][3][6]

o Why F? In SnAr, fluoride is a better leaving group than chloride or bromide due to the high
electronegativity of fluorine, which stabilizes the Meisenheimer complex intermediate. 2-
Chloropyridine is often too unreactive without additional electron-withdrawing groups.[1]

» Solvent:tert-Amyl Alcohol or DMSO.[1]

o Why? High boiling points are required (100-120°C).[1] tert-Amyl alcohol is easier to
remove than DMSO during workup.[1]

e Base:Potassium Carbonate (K2COs) or DIPEA.[1]

Reagent Set B: Buchwald-Hartwig Amination[8][9]
¢ Substrate:2-Bromopyridine.[1][10]

o Why Br? Optimal balance of reactivity and stability for Pd oxidative addition.[1]
o Catalyst Precursor:Pd(OAc)z or Pdz(dba)s.
e Ligand:BINAP or Xantphos.[1][9]

o Why? Bidentate phosphines prevent the formation of inactive Pd-pyridine complexes and
facilitate the reductive elimination of the steric morpholine.[1]
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o Base:Sodium tert-butoxide (NaOtBu).[1][8]
o Why? Strong base required to deprotonate the morpholine amine in the catalytic cycle.[1]

Detailed Experimental Protocols

Protocol 1: Metal-Free SnAr Coupling (Preferred for
Scale)

This protocol utilizes the enhanced reactivity of 2-fluoropyridine to effect coupling without
transition metals.

Reagents:

e 2-(Methoxymethyl)morpholine (1.0 equiv)

e 2-Fluoropyridine (1.2 equiv)

o DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)
» Solvent: tert-Amyl Alcohol (0.5 M concentration)

Step-by-Step Workflow:

Setup: To a dry pressure vial or round-bottom flask equipped with a reflux condenser, add 2-
(methoxymethyl)morpholine (1.0 equiv).

Addition: Add tert-amyl alcohol followed by DIPEA (2.0 equiv).[1] Stir to ensure homogeneity.

Initiation: Add 2-fluoropyridine (1.2 equiv) in a single portion.

o Note: 2-Fluoropyridine is volatile; minimize open-air exposure.[1]

Reaction: Heat the mixture to 110-120°C for 12—16 hours.

o Monitoring: Check by LC-MS.[1][6] The product peak (M+H) should be dominant.[1] If
conversion is slow, add 0.5 equiv more of 2-fluoropyridine.[1]

Workup:
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o Cool to room temperature.[1][6]
o Dilute with Ethyl Acetate (EtOAc) and wash with water (x2) and brine (x1).

o Critical Step: The unreacted 2-fluoropyridine is water-soluble/volatile and will largely be
removed.[1]

 Purification: Dry organic layer over Na2SOa, filter, and concentrate. Purify via silica gel flash
chromatography (Gradient: 0-50% EtOAc in Hexanes).

Expected Yield: 75-85%
Protocol 2: Buchwald-Hartwig Amination (High
Reliability)

Use this if 2-fluoropyridine is unavailable or if the substrate contains sensitive functional groups
intolerant to high heat.

Reagents:

2-(Methoxymethyl)morpholine (1.2 equiv)
e 2-Bromopyridine (1.0 equiv)

e Pd(OAC)2 (2 mol%)

« BINAP (3 mol%)

e NaOtBu (1.5 equiv)

e Solvent: Toluene (anhydrous)
Step-by-Step Workflow:

o Catalyst Pre-formation: In a glovebox or under Argon, mix Pd(OAc)z and BINAP in
anhydrous Toluene.[1] Stir for 10 mins at RT until the solution turns orange/red (active
catalyst formation).
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e Substrate Addition: Add 2-bromopyridine (1.0 equiv), 2-(methoxymethyl)morpholine (1.2
equiv), and solid NaOtBu (1.5 equiv).

e Reaction: Seal the vessel and heat to 80°C for 4-8 hours.
o Visual Check: The reaction typically turns dark brown/black.[1]
e Quench & Workup:

o Cool to RT. Filter the mixture through a pad of Celite to remove Pd black and inorganic
salts.[1]

o Wash the Celite pad with EtOAc.[1]

o Concentrate the filtrate.[1][6][9]
 Purification: Silica gel chromatography (similar to Protocol 1).
Expected Yield: 85-95%

Analytical Validation (QC)

Upon isolation, the identity of 2-(Methoxymethyl)-4-(pyridin-2-yl)morpholine must be
confirmed.

Technique Key Diagnostic Feature

Pyridine Protons: 4 distinct aromatic signals
(approx. 6 8.2, 7.5, 6.6, 6.7 ppm). Morpholine
Core: Multiplets at & 3.0—4.2 ppm.[1] Methoxy
Group: Sharp singlet at 6 3.35 ppm.[1]

1H NMR (CDCls)

[M+H]+: Calculated MW = 208.26 Da. Expect

LC-MS (ESI+)

peak at m/z 209.3.[1]

Single peak >98% purity (254 nm).[1] Pyridines
HPLC can tail on silica; use amine-modified silica or

add 1% Et3N if purifying by HPLC.[1]
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Experimental Workflow Diagram (ShAr Route)

N N N
1. Setup 2. Addition 3. Reaction 4. Workup 5. Purification
Mix Amine + Base —®| Add 2-Fluoropyridine —®| Heat 110°C, 12h ——®| Dilute EtOAc | —®| Flash Column
in t-AmylOH (Volatile!) Monitor LCMS Wash H20O/Brine (Hex/EtOAc)

Click to download full resolution via product page

Caption: Operational workflow for the SnAr synthesis of the target morpholine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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